Cas no 851127-55-4 (1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate)

• Product Name: 1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate
• CAS No: 851127-55-4
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 6098468
• PubChem ID: 2153817
• Update Time: 2025-10-31

1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate
• Benzoic acid, 2-methoxy-, 1-(1,1-dimethylethyl)-3-methyl-4-[(2-nitrophenyl)thio]-1H-pyrazol-5-yl ester
• 1-tert-butyl-3-methyl-4-[(2-nitrophenyl)sulfanyl]-1H-pyrazol-5-yl 2-methoxybenzoate
• [2-tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 2-methoxybenzoate
• AKOS024584584
• F0569-0598
• 1-(tert-butyl)-3-methyl-4-((2-nitrophenyl)thio)-1H-pyrazol-5-yl 2-methoxybenzoate
• 851127-55-4
• Oprea1_136018

• Inchi： 1S/C22H23N3O5S/c1-14-19(31-18-13-9-7-11-16(18)25(27)28)20(24(23-14)22(2,3)4)30-21(26)15-10-6-8-12-17(15)29-5/h6-13H,1-5H3
• InChI Key： KEDPGDWSBMBBPZ-UHFFFAOYSA-N
• SMILES： C(OC1N(C(C)(C)C)N=C(C)C=1SC1=CC=CC=C1[N+]([O-])=O)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 441.13584202g/mol
• Monoisotopic Mass: 441.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 563.2±50.0 °C(Predicted)
• pka: -0.21±0.10(Predicted)

Additional information on 1-tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate

1-Tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate (CAS No. 851127-55-4)

The compound 1-Tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate (CAS No. 851127-55-4) is a complex organic molecule with a unique structure that combines several functional groups. This compound has been the subject of recent research due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazole ring substituted with tert-butyl, methyl, and a sulfanyl group attached to a nitrophenyl moiety, along with a benzoate ester group. These functional groups contribute to the compound's versatility and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The pyrazole ring is known for its ability to act as a scaffold for various bioactive molecules. In this compound, the pyrazole ring is further substituted with tert-butyl and methyl groups, which enhance its stability and lipophilicity. The presence of the sulfanyl group (S-) attached to a 2-nitrophenyl moiety introduces additional electronic effects, potentially influencing the compound's reactivity and biological activity.

The benzoate ester group in this compound plays a crucial role in modulating its physical properties. Ester groups are commonly used in pharmaceuticals to improve drug solubility and bioavailability. The 2-methoxy substitution on the benzoate ring adds another layer of complexity, potentially affecting the compound's interaction with biological systems. Recent research has shown that such substitutions can significantly influence the pharmacokinetic profiles of drugs.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions, condensations, and esterifications. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has enabled researchers to optimize the synthesis process for higher yields and better purity. These methods are particularly important for compounds like CAS No. 851127-55-4, which have complex structures requiring precise control over reaction conditions.

Recent advancements in computational chemistry have also provided deeper insights into the properties of this compound. Molecular modeling studies have revealed that the tert-butyl group contributes to steric hindrance, which could be beneficial in designing molecules with specific binding affinities. Additionally, quantum chemical calculations have been used to predict the electronic properties of the molecule, aiding in its potential application as a semiconductor material or an electrocatalyst.

One area where this compound has shown promise is in its potential use as an agrochemical. Initial bioassays indicate that it may possess pesticidal or fungicidal activity due to its unique combination of functional groups. Researchers are currently exploring its efficacy against various plant pathogens and pests under controlled laboratory conditions.

In conclusion, 1-Tert-butyl-3-methyl-4-(2-nitrophenyl)sulfanyl-1H-pyrazol-5-yl 2-methoxybenzoate (CAS No. 851127-55-4) is a multifaceted organic compound with significant potential across multiple disciplines. Its complex structure and diverse functional groups make it an intriguing subject for further research and development.